(3-{4-[(4-cyclopropylphenyl)methoxy]-3-methoxyphenyl}azetidin-1-yl)(4-{[(2S)-2,3-dihydroxypropoxy]methyl}pyridin-2-yl)methanone
Overview
Description
JTE-952 is a novel potent and selective inhibitor of colony stimulating factor-1 receptor (csf-1r) type ii
Scientific Research Applications
Structural Analysis
The compound has been studied for its crystal and molecular structure. For example, the crystal structure of a similar compound, (2-((6-chloropyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl) methanone, was characterized, highlighting the importance of structural analysis in understanding the physical and chemical properties of such compounds (Lakshminarayana et al., 2009).
Application in Imaging and Diagnostics
Compounds with a similar structure have been synthesized for potential use in diagnostic imaging. For example, [11C]HG-10-102-01, a PET imaging agent, was synthesized for imaging LRRK2 enzyme in Parkinson's disease (Wang et al., 2017). This demonstrates the potential of such compounds in medical diagnostics and research.
Antimicrobial Activity
Some structurally similar compounds have been synthesized and evaluated for their antimicrobial activity. For instance, a series of (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones showed promising antimicrobial properties (Kumar et al., 2012). This suggests a potential application of the compound in antimicrobial research.
Ligand Preparation for Metal Complexes
Compounds with the azetidinone structure have been used as precursors for pincer ligands in metal complexes, indicating their utility in inorganic chemistry and material science (Casarrubios et al., 2015).
Synthesis of Novel Derivatives
The synthesis of various derivatives of structurally related compounds has been explored for their potential applications in different fields, such as in the development of novel therapeutic agents (Chaudhari, 2012).
Potential in CNS Active Agents
The synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone demonstrated potential as antidepressant and nootropic agents, indicating a possible application of similar compounds in central nervous system (CNS) research (Thomas et al., 2016).
properties
Product Name |
(3-{4-[(4-cyclopropylphenyl)methoxy]-3-methoxyphenyl}azetidin-1-yl)(4-{[(2S)-2,3-dihydroxypropoxy]methyl}pyridin-2-yl)methanone |
---|---|
Molecular Formula |
C30H34N2O6 |
Molecular Weight |
518.61 |
IUPAC Name |
[3-[4-[(4-cyclopropylphenyl)methoxy]-3-methoxyphenyl]azetidin-1-yl]-[4-[[(2S)-2,3-dihydroxypropoxy]methyl]pyridin-2-yl]methanone |
InChI |
InChI=1S/C30H34N2O6/c1-36-29-13-24(8-9-28(29)38-18-20-2-4-22(5-3-20)23-6-7-23)25-14-32(15-25)30(35)27-12-21(10-11-31-27)17-37-19-26(34)16-33/h2-5,8-13,23,25-26,33-34H,6-7,14-19H2,1H3/t26-/m0/s1 |
InChI Key |
LTTJGQBDGMNWHJ-SANMLTNESA-N |
SMILES |
COC1=C(C=CC(=C1)C2CN(C2)C(=O)C3=NC=CC(=C3)COCC(CO)O)OCC4=CC=C(C=C4)C5CC5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JTE-952; JTE 952; JTE952 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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